3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(2-ethyltetrazol-5-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H10ClN5OS/c1-2-18-16-12(15-17-18)14-11(19)10-9(13)7-5-3-4-6-8(7)20-10/h3-6H,2H2,1H3,(H,14,16,19)
• InChI Key: UGVNHXYDCIHNES-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(N=N1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C12H10ClN5OS
• Molecular Weight: 307.76 g/mol

Description

3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields. This compound is a member of the tetrazole family and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the regulation of inflammation. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been reported to exhibit antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide in lab experiments include its potential applications in various scientific research fields, its ability to inhibit the activity of certain enzymes, and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide. One of the most promising directions is the development of this compound as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in other scientific research fields. Additionally, studies are needed to evaluate the toxicity and safety of this compound in vivo.

Synthesis Methods

The synthesis of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of 2-chloro-1-benzothiophene with ethyl 2-azidoacetate, followed by the reduction of the resulting azide with triphenylphosphine and the subsequent reaction of the resulting phosphine oxide with 5-amino-1H-tetrazole. The resulting compound is then chlorinated using thionyl chloride to obtain the final product.

Scientific Research Applications

3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)-1-benzothiophene-2-carboxamide has shown potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.